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Compound of Interest

Compound Name:
5,5-Dimethyl-2-

oxocyclohexanecarbaldehyde

CAS No.: 77630-11-6

Cat. No.: B3025516 Get Quote

Executive Summary & Core Directive
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde (CAS 77630-11-6) is a reactive

-dicarbonyl compound utilized primarily as a synthetic intermediate.[1] Due to its aldehyde
functionality and potential for enolization, it presents specific stability and reactivity hazards
(oxidation, polymerization) that dictate its disposal path.[1]

The Core Directive: This compound must NEVER be disposed of via sanitary sewer systems.

[1] It must be classified and managed as Non-Halogenated Organic Waste and disposed of via

high-temperature incineration (fuel blending) through a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
Before handling waste, verify the chemical identity and associated hazards to ensure

compatibility with waste streams.[1]
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Property Specification Operational Implication

CAS Number 77630-11-6
Use for waste manifesting and

inventory tracking.[1]

Physical State Liquid (Pale-yellow to brown)
Requires leak-proof secondary

containment.[1]

Functional Groups Aldehyde, Ketone

Susceptible to oxidation

(peroxide formation) and

polymerization.[1]

Reactivity
Incompatible with Strong

Oxidizers, Bases

DO NOT mix with nitric acid,

peroxides, or caustic waste

streams.[1]

GHS Hazards
H319 (Eye Irrit.), H315 (Skin

Irrit.)[1]

Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

[1]

RCRA Status Not P or U Listed

Classify based on

characteristics (Ignitability

D001 if FP <60°C).

Pre-Disposal Assessment & Waste Classification
Proper classification prevents dangerous incompatibility reactions in the waste container.[1]

Use the following logic to determine the correct waste stream.

Waste Classification Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation: 
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde

Is it mixed with other chemicals?

Does the mixture contain 
Halogens (Cl, Br, F, I)?

Yes

STREAM A: 
Non-Halogenated Organic Waste

(Preferred Path)

No (Pure Substance)

Is it an aqueous solution 
(>90% water)?

No

STREAM B: 
Halogenated Organic Waste

Yes

No

STREAM C: 
Aqueous Organic Waste

Yes

Click to download full resolution via product page

Figure 1: Decision logic for assigning the correct waste stream. The pure chemical defaults to

Stream A.[1]

Step-by-Step Disposal Protocol
A. Container Selection & Preparation[1][2]

Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred to prevent UV

degradation).

Venting: Use a cap with a pressure-relief mechanism if available, as aldehydes can slowly

oxidize or polymerize, potentially generating pressure over long storage periods.[1]
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Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

B. Labeling Requirements
Every container must be labeled immediately upon the first addition of waste.[1]

Label Content:

Full Chemical Name: 5,5-Dimethyl-2-oxocyclohexanecarbaldehyde (No abbreviations).

[1]

Hazard Checkboxes: [x] Irritant, [x] Flammable/Combustible (Precautionary).[1]

Generator Info: Lab Name/PI Name.

C. Accumulation & Storage[1]
Segregation: Store in a secondary containment tray separate from Oxidizers (e.g., Nitric

Acid, Peroxides) and Strong Bases (e.g., Sodium Hydroxide).[1] Bases can catalyze aldol

condensation, leading to exothermic polymerization.[1]

Environment: Store in a cool, well-ventilated area away from direct sunlight and heat

sources.[1]

D. Final Hand-off
Seal the container tightly.[1]

Wipe the exterior to remove any chemical residue.[1]

Complete your institution's Hazardous Waste Manifest.[1]

Schedule pickup with EHS or the licensed contractor (e.g., Veolia, Clean Harbors).[1]

Spill Management & Cleanup
Immediate Action: Alert personnel in the immediate area. If the spill is >100 mL or outside a

fume hood, evacuate and contact EHS.[1]
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Spill Response Workflow

Spill Detected Assess Volume & Location Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Containment:
Circle spill with absorbent socks

Absorption:
Cover with Vermiculite or Sand

Collection:
Scoop into sealable bag/bucket Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor laboratory spills.

Cleanup Steps:

Isolate: Turn off ignition sources.

Absorb: Use an inert absorbent (Vermiculite, Bentonite, or Sand).[1] Do not use paper towels

for large spills as this increases surface area for potential oxidation/flammability.[1]

Decontaminate: Once the bulk liquid is removed, clean the surface with a soap and water

solution.[1]

Disposal: Place all absorbent materials and contaminated gloves into a hazardous waste

bag/pail. Label as "Debris contaminated with 5,5-Dimethyl-2-
oxocyclohexanecarbaldehyde."[1]

Glassware Decontamination (Bisulfite Method)
Aldehydes can be difficult to remove from glassware and may leave reactive residues.[1] For

glassware cleaning before general washing, use the Bisulfite Deactivation method.[1] This

converts the water-insoluble aldehyde into a water-soluble bisulfite adduct.[2][3]

Protocol:

Prepare a saturated solution of Sodium Bisulfite (NaHSO₃) in water.[1][4]

Rinse the contaminated glassware with this solution.[1]

Allow to sit for 5–10 minutes. The aldehyde reacts to form a soluble sulfonate salt.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3025516?utm_src=pdf-body-img
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3025516?utm_src=pdf-body
https://www.benchchem.com/product/b3025516?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pdf.benchchem.com/83/Application_Note_Efficient_Aldehyde_Removal_by_Liquid_Liquid_Extraction_with_Sodium_Bisulfite.pdf
http://www.chem.rochester.edu/notvoodoo/pages/workup.php?page=brindle_bisulfite_workup
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse with water.[1][2] The rinsate should be collected as chemical waste (Aqueous Organic

Stream) if it contains significant organic load, or managed according to local sewer codes for

neutralized aldehydes (consult EHS).[1]

Proceed with standard detergent washing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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